Cas no 1269989-29-8 ((R)-cyclobutyl(cyclopropyl)methanamine)

• Product Name: (R)-cyclobutyl(cyclopropyl)methanamine
• CAS No: 1269989-29-8
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6033850
• PubChem ID: 55293087
• Update Time: 2025-07-27

(R)-cyclobutyl(cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12960418
• 1269989-29-8
• EN300-7288842
• AKOS006367672
• (R)-cyclobutyl(cyclopropyl)methanamine

• Inchi： 1S/C8H15N/c9-8(7-4-5-7)6-2-1-3-6/h6-8H,1-5,9H2/t8-/m0/s1
• InChI Key： CGIIRLWKPRAVDV-QMMMGPOBSA-N
• SMILES： N[C@@H](C1CCC1)C1CC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (R)-cyclobutyl(cyclopropyl)methanamine

Introduction to (R)-cyclobutyl(cyclopropyl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (R)-cyclobutyl(cyclopropyl)methanamine (CAS no. 1269989-29-8) stands out due to its unique structural properties and potential applications. This compound, characterized by its cyclobutyl and cyclopropyl substituents, has garnered attention in recent years for its utility in the synthesis of complex molecules and as a building block in drug development.

The structural motif of (R)-cyclobutyl(cyclopropyl)methanamine contributes to its versatility, making it a valuable intermediate in organic synthesis. The presence of both cyclobutyl and cyclopropyl groups introduces steric hindrance and electronic effects that can be exploited to fine-tune the reactivity of the molecule. This feature is particularly useful in the design of chiral drugs, where the stereochemistry of a compound can significantly influence its biological activity.

In recent years, there has been a surge in research focused on the development of novel chiral auxiliaries and ligands for asymmetric synthesis. (R)-cyclobutyl(cyclopropyl)methanamine has been explored as a potential candidate in this field. Its rigid bicyclic structure provides a stable framework for coordinating with transition metals, facilitating enantioselective transformations. For instance, studies have demonstrated its effectiveness in promoting asymmetric hydrogenation reactions, where it serves as a ligand to achieve high enantiomeric excess in the desired products.

The compound's applicability extends beyond asymmetric catalysis. It has also been investigated as a precursor in the synthesis of more complex organic molecules, including natural products and bioactive scaffolds. The cyclobutyl and cyclopropyl moieties can be further functionalized through various chemical reactions, such as nucleophilic substitution, oxidation, and reduction, allowing for the construction of diverse molecular architectures.

One notable area where (R)-cyclobutyl(cyclopropyl)methanamine has shown promise is in the development of novel pharmaceuticals. Its structural features make it a suitable candidate for mimicking biologically relevant molecules or for use as a pharmacophore in drug design. Researchers have utilized this compound to synthesize analogs of known drugs, aiming to improve their efficacy or reduce side effects. The ability to introduce specific stereochemical centers at will makes (R)-cyclobutyl(cyclopropyl)methanamine an invaluable tool in medicinal chemistry.

The synthesis of (R)-cyclobutyl(cyclopropyl)methanamine itself presents an interesting challenge due to its complex structure. Various synthetic routes have been reported, including stereoselective reductions of corresponding ketones and reductive amination strategies. These methods often require careful optimization to ensure high yield and enantiopurity. Advances in synthetic methodologies have made it increasingly feasible to produce this compound on scales suitable for industrial applications.

The role of computational chemistry in understanding the properties of (R)-cyclobutyl(cyclopropyl)methanamine cannot be overstated. Molecular modeling techniques have been employed to predict its behavior in different chemical environments, aiding researchers in designing experiments and optimizing synthetic routes. Additionally, computational studies have provided insights into its interactions with biological targets, which is crucial for evaluating its potential as a drug candidate.

In conclusion, (R)-cyclobutyl(cyclopropyl)methanamine (CAS no. 1269989-29-8) is a versatile compound with significant implications in modern chemical research. Its unique structural features make it an excellent candidate for applications ranging from asymmetric catalysis to drug development. As research continues to uncover new methodologies and applications for this molecule, its importance is likely to grow further.